Cas no 956959-59-4 (1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid)

1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid is a heterocyclic compound featuring a pyrazole core substituted with a benzyl group at the 1-position and a pyridin-3-yl moiety at the 3-position, along with a carboxylic acid functional group at the 4-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a valuable intermediate for the development of pharmacologically active molecules. The pyridine and pyrazole rings enhance binding affinity in target interactions, while the carboxylic acid group allows for further derivatization. Its well-defined chemical properties and stability make it suitable for research in drug discovery and organic synthesis.

1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid structure

956959-59-4 structure

Product Name:1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid

CAS No:956959-59-4

MF:C₁₆H₁₃N₃O₂

MW:279.293323278427

CID:3107017

PubChem ID:2497643

Update Time:2025-05-28

1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-3-pyridin-3-yl-1H-pyrazole-4-carboxylic acid
- HMS2683N20
- 956959-59-4
- CHEMBL1610211
- CS-0221563
- AB00594887-02
- EN300-09462
- Z56346957
- 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylicacid
- 1-benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic acid
- SMR000368752
- 1-benzyl-3-pyridin-3-ylpyrazole-4-carboxylic acid
- DTXSID301331235
- MLS001002228
- AKOS008965448
- G27312
- 1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid
- Inchi： 1S/C16H13N3O2/c20-16(21)14-11-19(10-12-5-2-1-3-6-12)18-15(14)13-7-4-8-17-9-13/h1-9,11H,10H2,(H,20,21)
- InChI Key： IATVJFJAXPSEFH-UHFFFAOYSA-N
- SMILES： OC(C1=CN(CC2C=CC=CC=2)N=C1C1C=NC=CC=1)=O

Computed Properties

Exact Mass: 279.100776666Da
Monoisotopic Mass: 279.100776666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 68Å²

1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Benzyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

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